N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-ethyl-4-fluorobenzamide
• InChI: InChI=1S/C13H16FNO3S/c1-2-15(12-7-8-19(17,18)9-12)13(16)10-3-5-11(14)6-4-10/h3-6,12H,2,7-9H2,1H3
• InChI Key: KNXUAZBQACKFLT-UHFFFAOYSA-N
• Canonical SMILES: CCN(C1CCS(=O)(=O)C1)C(=O)C2=CC=C(C=C2)F
• Molecular Formula: C13H16FNO3S
• Molecular Weight: 285.34 g/mol

Description

The compound N-(1-(1,1-dioxidotetrahydrothiophen-3-yl)-3-methyl-1H-pyrazol-5-yl)acetamide ethers, which has a similar structure, has been studied as G protein-gated inwardly-rectifying potassium (GIRK) channel activators.

Synthesis Analysis

The synthesis of similar compounds involves the identification of a new ether-based scaffold and pairing this with a novel sulfone-based head group.

Molecular Structure Analysis

While the exact molecular structure of “N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide” is not available, a related compound, N-(1,1-dioxidotetrahydrothiophen-3-yl)formamide, contains 19 atoms; 9 Hydrogen atoms, 5 Carbon atoms, 1 Nitrogen atom, 3 Oxygen atoms, and 1 Sulfur atom.

Scientific Research Applications

Metabolism and Excretion Analysis

• N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide, as a novel "funny" If current channel inhibitor, has been investigated for its metabolites in human urine, plasma, and feces. The research found major constituents in both urine and plasma, along with the study of renal and hepatic uptake transporters for these metabolites (Umehara et al., 2009).

Synthetic Route Development

• A practical and scalable synthetic route for N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide monophosphate has been developed. This synthesis is significant for its efficiency and avoidance of unstable intermediates, improving overall yield (Yoshida et al., 2014).

Potential as PET Imaging Ligand

• This compound has shown potential as a ligand for PET imaging of σ receptors, demonstrating high affinity and selectivity in in vitro studies. Its application in PET imaging could be significant for various medical diagnoses (Shiue et al., 1997).

Drug Retention and Binding Studies

• Studies have observed long-term retention of N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide and its metabolites in specific body parts like the eyeball and thoracic aorta in rats. This finding is pivotal in understanding the drug's binding and elimination process (Umehara et al., 2009).

Application in Antimicrobial Research

• Research has been conducted on fluorobenzamides, including compounds structurally similar to N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide, for their potential as antimicrobial agents. This indicates a broader application in the field of infectious diseases (Desai et al., 2013).

Potential in Anti-Dementia Drug Development

• The compound has been evaluated in the context of anti-dementia drug candidates, with studies focusing on synthesis and in vivo studies in animals (Murakami et al., 2002).

Mechanism of Action

Target of Action

The primary target of N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide is the G protein-gated inwardly-rectifying potassium (GIRK) channels . These channels are key effectors in GPCR signaling pathways that modulate excitability in cells .

Mode of Action

N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide acts as an activator of the GIRK channels . It interacts with these channels, leading to their activation and subsequent changes in cell excitability .

Biochemical Pathways

The activation of GIRK channels by N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide affects the GPCR signaling pathways . The downstream effects of this interaction include modulation of cell excitability, which can influence various physiological processes .

Pharmacokinetics

The compound has been evaluated in tier 1 DMPK assays, which assess the drug metabolism and pharmacokinetic properties . The results indicate that N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide displays nanomolar potency as a GIRK1/2 activator with improved metabolic stability over the prototypical urea-based compounds .

Result of Action

The activation of GIRK channels by N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-ethyl-4-fluorobenzamide leads to changes in cell excitability . This can have various molecular and cellular effects, depending on the specific physiological context .

Future Directions

The future directions for similar compounds involve further optimization and evaluation in tier 1 DMPK assays. The goal is to identify compounds that display nanomolar potency as GIRK1/2 activators with improved metabolic stability.